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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680

The safe and environmentally responsible disposal of 10-Bromodecanol is paramount for any
laboratory setting. As a halogenated organic compound, it necessitates specific handling and
disposal procedures to mitigate risks to personnel and the environment. This guide provides
essential safety and logistical information, including operational and disposal plans tailored for
researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Precautions

10-Bromodecanol is classified as an irritant and can cause skin, eye, and respiratory irritation.
[1][2][3][4] Adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE): When handling 10-Bromodecanol, the following PPE is
mandatory:

Gloves: Nitrile gloves are recommended.
o Eye Protection: Safety goggles or a face shield must be worn.[1]
e Lab Coat: A standard lab coat should be worn to protect from spills.

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a fume
hood to avoid inhalation of vapors.[5] For situations with a risk of aerosol generation, a dust
mask (type N95 or equivalent) may be necessary.

Handling Procedures:
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Avoid direct contact with the substance.[5]

Prevent the generation of vapors or aerosols.

Ensure eyewash stations and safety showers are readily accessible.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Il. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 10-

Bromodecanol.
Property Value
CAS Number 53463-68-6
Molecular Formula C10H21Bro
Molecular Weight 237.18 g/mol
Appearance Liquid
Boiling Point 165-169 °C at 10 mmHg[1][2]
Density 1.19 g/mL at 25 °C[1][2]
Flash Point 109 °C (228.2 °F) - closed cup
Solubility Insoluble in water; soluble in organic solvents

like ethanol, ether, and chloroform.[1]

lll. Spill Response Protocol

In the event of a 10-Bromodecanol spill, follow these steps:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.

o Containment: For small spills, contain the leak and absorb the material with an inert
absorbent material (e.g., vermiculite, dry sand).
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» Collection: Carefully collect the absorbed material and place it into a sealed, properly labeled
hazardous waste container.

o Decontamination: Clean the spill area thoroughly with soap and water.

e Personal Contamination: If there is direct contact, flush the affected area with copious
amounts of water. For eye contact, rinse cautiously with water for several minutes, removing
contact lenses if present and easy to do so.[3][6] Seek medical attention if irritation persists.

IV. Detailed Disposal Procedure

As a halogenated hydrocarbon, 10-Bromodecanol must be disposed of as hazardous waste.
[5] It should never be poured down the drain.[5] The cost of disposing of halogenated waste is
significantly higher than non-halogenated waste, so it is crucial to keep these waste streams
separate.[7]

Step-by-Step Disposal Plan:

» Obtain a Designated Waste Container: Request a specifically labeled "Halogenated Organic
Waste" container from your institution's Environmental Health and Safety (EHS) department.
These containers are often distinctly colored for easy identification.

o Label the Container: Before adding any waste, affix a hazardous waste tag to the container.
Fill out all required information, including the full chemical name ("10-Bromodecanol”) and
any other components of the waste stream with their approximate percentages.

o Transfer the Waste: Carefully transfer the 10-Bromodecanol waste into the designated
container. This should be done in a fume hood to minimize inhalation exposure.

e Secure the Container: Keep the waste container tightly closed when not in use.

o Storage: Store the waste container in a designated, well-ventilated, and cool secondary
containment area, away from incompatible materials.

» Arrange for Pickup: Once the container is full or ready for disposal, contact your institution's
EHS department to arrange for a scheduled pickup.
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V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 10-Bromodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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